Cas no 91493-37-7 (Benzoic acid, 2-(2-pyridinylthio)-)

• Product Name: Benzoic acid, 2-(2-pyridinylthio)-
• CAS No: 91493-37-7
• MF: C₁₂H₉NO₂S
• MW: 231.270361661911
• CID: 787481
• PubChem ID: 22104469
• Update Time: 2025-04-19

Benzoic acid, 2-(2-pyridinylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(2-pyridinylthio)-
• 2-pyridin-2-ylsulfanylbenzoic acid
• SCHEMBL4628032
• AKOS000175671
• 2-[(Pyridin-2-yl)sulfanyl]benzoic acid
• 91493-37-7
• DTXSID80622466

• Inchi： 1S/C12H9NO2S/c14-12(15)9-5-1-2-6-10(9)16-11-7-3-4-8-13-11/h1-8H,(H,14,15)
• InChI Key： IQPNSHAXALMTOA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CN=1)C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 231.03539970g/mol
• Monoisotopic Mass: 231.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.5Ų